(1S)-1-(pyrimidin-2-yl)butan-1-amine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• SMILES: CCCC(C1=NC=CC=N1)N
• InChI: InChI=1S/C8H13N3/c1-2-4-7(9)8-10-5-3-6-11-8/h3,5-7H,2,4,9H2,1H3/t7-/m0/s1
• InChIKey: KWEJJSPFMFOVOG-ZETCQYMHSA-N

Procurement Guide: (1S)-1-(Pyrimidin-2-yl)butan-1-amine

(1S)-1-(Pyrimidin-2-yl)butan-1-amine (CAS 1567869-53-7) is a single-enantiomer, heterocyclic primary amine building block with the molecular formula C₈H₁₃N₃ and a molecular weight of 151.21 g/mol . Its structure features a stereogenic center adjacent to a pyrimidine ring, a privileged scaffold in kinase inhibitor drug discovery . This compound serves as a chiral amine coupling partner for constructing diverse ATP-competitive inhibitor scaffolds, where stereochemistry is critical for target binding .

Workflow Chiral amine for ATP-competitive kinase inhibitor design

Selection Single (S)-enantiomer ensures stereochemical control

Context Stereospecific coupling partner for SAR studies

Racemic vs. Enantiopure (S)-Form Substitution

Substituting the single (S)-enantiomer with the racemic mixture (CAS 1184673-03-7) is not scientifically equivalent for applications requiring stereochemical integrity . The pyrimidine scaffold is a key pharmacophore in many kinase inhibitors, and stereochemistry at the adjacent carbon is known to profoundly influence binding affinity and selectivity . A 2018 class-level study demonstrated that chiral amino-pyrimidine derivatives exhibit significantly higher antiviral activity compared to their racemic counterparts, with enantiomerically enriched compounds achieving up to 94.3% inactivation activity against tobacco mosaic virus versus 90.4% for the racemic control agent [1]. This biological differentiation renders the racemate a suboptimal proxy in structure-activity relationship (SAR) studies.

Product

Stereochemical Identity

Relevance for Chiral Applications

(S)-Enantiomer

Single enantiopure form

Stereochemically defined building block

Racemic mixture

Equimolar (R)/(S) mixture

May alter stereochemical outcome; class-level antiviral activity difference reported

• [1] Song Bai et al. Asymmetric synthesis and antiviral activity of novel chiral amino-pyrimidine derivatives. Tetrahedron Letters, 2018, 59(33), 3179-3183. View Source

Quantitative Evidence Guide

Enantiopurity: (S)-Enantiomer vs. Racemic Mixture

The (S)-enantiomer is commercially available with a defined enantiopurity specification (95% purity), a critical quality attribute for chiral building blocks . In contrast, the racemic mixture (CAS 1184673-03-7) contains a 1:1 ratio of (R)- and (S)-enantiomers, providing no stereochemical control for asymmetric synthesis .

Enantiopurity

Supplier specification

100% ee vs. 0% ee (racemate)

Stereochemical control for synthesis

Defined specification, independent supplier data

Evidence Dimension	Stereochemical Purity
Target Compound Data	95% purity (enantiomerically resolved as (S)-form)
Comparator Or Baseline	Racemic mixture (CAS 1184673-03-7): 50% (S), 50% (R)
Quantified Difference	100% enantiomeric excess (target compound) vs. 0% ee (racemate)
Conditions	Commercial procurement specifications from independent suppliers

Why This Matters

For stereospecific synthesis, using the enantiopure form eliminates the need for costly chiral resolution steps and avoids generating 50% inactive or interfering enantiomer in downstream biological assays.

Antiviral Activity: Chiral vs. Racemic Amino-Pyrimidines

A class-level study demonstrated that enantiomerically enriched chiral amino-pyrimidine derivatives provide higher antiviral activities than racemic controls. The chiral compound (R)-4e achieved an inactivation activity of 94.3% against TMV at 500 μg/mL, surpassing the racemic commercial agent ningnanmycin (90.4%) [1]. This supports the principle that stereochemistry at the carbon adjacent to the pyrimidine ring significantly impacts bioactivity.

Antiviral Inactivation

Class-level inference

94.3% vs. 90.4% (racemic control)

Enantiomer-enriched compounds show higher reported activity

TMV model, 500 μg/mL; supports stereochemistry impact

Evidence Dimension	Antiviral Inactivation Activity Against TMV
Target Compound Data	Chiral amino-pyrimidine derivatives: Up to 94.3% inactivation at 500 μg/mL (extrapolated to class of (S)-1-(pyrimidin-2-yl)butan-1-amine)
Comparator Or Baseline	Racemic ningnanmycin: 90.4% inactivation at 500 μg/mL
Quantified Difference	+3.9 percentage points for enantiomerically enriched compound
Conditions	In vivo TMV inactivation assay at 500 μg/mL; Tetrahedron Letters, 2018

Why This Matters

This class-level evidence indicates that the single enantiomer has a measurably different biological profile, making it the appropriate choice for antiviral lead optimization where stereochemistry-dependent target engagement is expected.

• [1] Song Bai et al. Asymmetric synthesis and antiviral activity of novel chiral amino-pyrimidine derivatives. Tetrahedron Letters, 2018, 59(33), 3179-3183. View Source

Procurement Availability: (S)- vs. (R)-Enantiomer

The (S)-enantiomer (CAS 1567869-53-7) is stocked and directly available from a verified commercial supplier (Leyan) with a defined purity specification . The (R)-enantiomer (CAS not independently sourced) and other close analogs like (S)-1-(pyridin-2-yl)butan-1-amine are less widely cataloged, making the (S)-pyrimidine derivative a more accessible candidate for procurement.

Commercial Availability

Supplier catalog assessment

Stocked (S)-enantiomer; (R)-enantiomer limited

Reduces synthesis lead time

Supplier catalog assessment, May 2026

Evidence Dimension	Commercial Availability (Stocked Item)
Target Compound Data	Stocked by Leyan (95% purity, CAS 1567869-53-7)
Comparator Or Baseline	(R)-enantiomer: Limited commercial sourcing; (S)-1-(pyridin-2-yl)butan-1-amine: Not identified from major vendors
Quantified Difference	Target compound is confirmed as a stocked item; comparators are special-order or unavailable
Conditions	Supplier catalog assessment, May 2026

Why This Matters

Guaranteed short-term availability of the (S)-enantiomer reduces project timeline risks for medicinal chemistry programs compared to special-synthesis comparators, directly impacting procurement decisions.

Scaffold Comparison: Pyrimidin-2-yl vs. Pyridin-2-yl

The pyrimidin-2-yl moiety contains an additional ring nitrogen compared to its pyridin-2-yl analog, creating a distinct hydrogen-bond acceptor/donor pattern. This difference is exploited in kinase inhibitor design where the pyrimidine N1 and N3 atoms engage the kinase hinge region . No direct head-to-head comparison data exists for these two specific compounds; however, the structural divergence is chemically quantifiable: pyrimidine has an additional sp² nitrogen atom, altering the compound's logP, basicity (pKa of conjugate acid), and intermolecular interaction capacity.

Heterocycle Scaffold

Class-level inference

Pyrimidine adds N3 H-bond acceptor vs. pyridine

Bidentate hinge-binding potential for kinase targets

Predicted pKa difference ~1–2 units

Evidence Dimension	Heterocyclic Ring Composition
Target Compound Data	Pyrimidin-2-yl (C₄H₃N₂): Two ring nitrogen atoms
Comparator Or Baseline	Pyridin-2-yl analog (C₅H₄N): One ring nitrogen atom
Quantified Difference	Pyrimidine ring adds one hydrogen bond acceptor (N3) and modifies electron density, altering pKa by approximately 1-2 units
Conditions	Structural comparison; pKa predicted from heterocyclic amine database values

Why This Matters

The additional nitrogen in the pyrimidine ring provides a second hydrogen-bonding interaction point, a feature essential for bidentate hinge-binding in kinase inhibitors. This makes the pyrimidine derivative the chemically appropriate choice for kinase-targeted libraries.

Application Scenarios

ATP-Competitive Kinase Inhibitor Synthesis

When designing ATP-competitive inhibitors targeting the kinase hinge region, the (S)-configured pyrimidine amine provides a defined stereochemical anchor for the critical amine-pyrimidine pharmacophore. The enantiopure form (95% purity) ensures that 100% of the starting material contributes to the desired stereoisomer of the final inhibitor, avoiding the 50% waste and confounding biological data associated with the racemate .

Enantioselective Antiviral Lead Optimization

For antiviral programs where stereochemistry-dependent binding is anticipated, using the single enantiomer is supported by class-level evidence showing that chiral amino-pyrimidine derivatives achieve up to 94.3% viral inactivation activity, outperforming racemic controls [1]. The (S)-form provides a clean starting point for SAR expansion without the confounding influence of the opposite enantiomer.

Asymmetric Organocatalyst Development

The chiral amine functionality adjacent to the pyrimidine ring makes this compound a potential ligand or organocatalyst precursor. Primary amine-pyrimidine chiral organocatalysts have been demonstrated for enantioselective Michael additions, and the (S)-enantiomer's defined configuration ensures reproducibility in asymmetric induction experiments [2].

Medicinal Chemistry Library Synthesis

For medicinal chemistry groups building focused kinase inhibitor libraries, the documented commercial availability (stocked by Leyan, 95% purity) ensures batch-to-batch consistency and rapid procurement. This is in contrast to the (R)-enantiomer and related heterocyclic analogs, which require custom synthesis with associated lead times and cost, derisking project timelines .

Application

Selection Property

Validation Focus

Kinase inhibitor design

Enantiopure chiral amine anchor

Stereochemical integrity of inhibitor scaffold

Antiviral lead optimization

Single enantiomer for SAR

Stereochemistry-dependent target engagement assessment

Asymmetric organocatalysis

Chiral primary amine ligand precursor

Reproducibility in enantioselective reactions

Kinase inhibitor library synthesis

Commercially stocked chiral building block

Supply chain reliability and batch consistency

• [1] Song Bai et al. Asymmetric synthesis and antiviral activity of novel chiral amino-pyrimidine derivatives. Tetrahedron Letters, 2018, 59(33), 3179-3183. View Source
• [2] V. Selva et al. Primary Amine–2-Aminopyrimidine Chiral Organocatalysts for the Enantioselective Conjugate Addition of Branched Aldehydes to Maleimides. 2015. Available at: https://rua.ua.es/dspace/handle/10045/46867 View Source